Cas no 621685-55-0 (Pyrrolo[2,1-f][1,2,4]triazine-6-carboxaldehyde, 1,4-dihydro-5-methyl-4-oxo- (9CI))

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-6-carboxaldehyde, 1,4-dihydro-5-methyl-4-oxo- (9CI)
• CAS No: 621685-55-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 956246
• PubChem ID: 136062603
• Update Time: 2025-04-19

Pyrrolo[2,1-f][1,2,4]triazine-6-carboxaldehyde, 1,4-dihydro-5-methyl-4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxaldehyde, 1,4-dihydro-5-methyl-4-oxo- (9CI)
• 1,4-dihydro-5-methyl-4-oxo-Pyrrolo[2,1-f][1,2,4]triazine-6-carboxaldehyde
• 5-Methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carbald ehyde
• SCHEMBL12728712
• 621685-55-0
• 5-Methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde

• Inchi： 1S/C8H7N3O2/c1-5-6(3-12)2-11-7(5)8(13)9-4-10-11/h2-4H,1H3,(H,9,10,13)
• InChI Key： FYTAQELLHPZDAC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)C(C=O)=CN2N=CN1

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.5Ų